Cas no 103059-09-2 (Phenol, 6-(1,1-dimethylethyl)-4-methyl-2,3-dinitro-)

• Product Name: Phenol, 6-(1,1-dimethylethyl)-4-methyl-2,3-dinitro-
• CAS No: 103059-09-2
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 1135473
• Update Time: 2024-07-26

Phenol, 6-(1,1-dimethylethyl)-4-methyl-2,3-dinitro- Chemical and Physical Properties

Names and Identifiers

• Phenol, 6-(1,1-dimethylethyl)-4-methyl-2,3-dinitro-

• Inchi： 1S/C11H14N2O5/c1-6-5-7(11(2,3)4)10(14)9(13(17)18)8(6)12(15)16/h5,14H,1-4H3
• InChI Key： XKXQWOBQDPFHQG-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C)(C)C)C=C(C)C([N+]([O-])=O)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 254.09032

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Melting Point: 104-105 °C
• Boiling Point: 345.0±42.0 °C(Predicted)
• PSA: 106.51
• pka: 6.77±0.33(Predicted)